Cas no 61893-03-6 (3-Pyridinol, 4-propyl-)

3-Pyridinol, 4-propyl- structure
3-Pyridinol, 4-propyl- structure
Product Name:3-Pyridinol, 4-propyl-
CAS No:61893-03-6
MF:C8H11NO
MW:137.179042100906
CID:463607
Update Time:2024-01-30

3-Pyridinol, 4-propyl- Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinol, 4-propyl-
    • Inchi: 1S/C8H11NO/c1-2-3-7-4-5-9-6-8(7)10/h4-6,10H,2-3H2,1H3
    • InChI Key: UKSAKFOVGJWPEB-UHFFFAOYSA-N
    • SMILES: C1=NC=CC(CCC)=C1O

Computed Properties

  • Exact Mass: 137.08413
  • Monoisotopic Mass: 137.084
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 95.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 33.1A^2

Experimental Properties

  • PSA: 33.12
  • LogP: 1.73970
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